
5-hydroxy-2-iodohydrocinnamic acid properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Benzenepropanoic acid, 5-

hydroxy-2-iodo-

Cat. No.: B12332603

Get Quote

An In-Depth Technical Guide to 5-Hydroxy-2-iodohydrocinnamic Acid: Properties, Synthesis,

and Applications in Drug Discovery

Executive Summary
5-Hydroxy-2-iodohydrocinnamic acid is a specialized derivative of the widespread and

biologically significant hydroxycinnamic acid (HCA) scaffold. While naturally occurring HCAs

are lauded for their antioxidant and anti-inflammatory properties, this synthetic analogue

introduces a strategically placed iodine atom, transforming it into a highly versatile building

block for medicinal chemistry and drug development. The iodine serves as a "heavy atom" for

crystallographic studies, a site for radiolabeling, and, most importantly, a reactive handle for

carbon-carbon and carbon-heteroatom bond formation via cross-coupling reactions. This guide

provides a comprehensive overview of its inferred physicochemical properties, proposes a

robust synthetic pathway, details its chemical reactivity, and explores its potential applications

as a molecular scaffold for creating novel therapeutics, particularly as a precursor to potent

enzyme inhibitors.

Introduction: The Strategic Value of the
Hydroxycinnamic Acid Scaffold
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Hydroxycinnamic acids (HCAs) are a class of phenolic compounds derived from cinnamic acid

and are ubiquitous in the plant kingdom.[1][2] Molecules like caffeic acid, ferulic acid, and p-

coumaric acid are integral components of the human diet, found in fruits, vegetables, coffee,

and whole grains.[3] Their biological significance stems primarily from their antioxidant activity,

which is attributed to their ability to scavenge free radicals and chelate metals.[4][5] This

activity confers a wide range of therapeutic potentials, including anti-inflammatory,

antimicrobial, neuroprotective, and anti-cancer effects.[6][7]

The structure of 5-hydroxy-2-iodohydrocinnamic acid combines the foundational HCA core with

a synthetically enabling iodine substituent. This design is intentional:

The HCA Core: The 3-(5-hydroxyphenyl)propanoic acid backbone provides the inherent

biological footprint and physicochemical properties of the HCA class. The phenolic hydroxyl

group is critical for antioxidant activity and can be modulated to fine-tune binding

interactions.[5]

The Iodine Handle: The iodine atom at the 2-position is a key feature for synthetic

diversification. It is an excellent leaving group in transition-metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the precise and

efficient introduction of a wide array of chemical moieties. This is a cornerstone of modern

drug discovery for building molecular complexity and exploring structure-activity relationships

(SAR).

This guide positions 5-hydroxy-2-iodohydrocinnamic acid not as a final drug candidate, but as a

high-value starting material and molecular tool for researchers and drug development

professionals.

Physicochemical and Structural Properties
The fundamental properties of 5-hydroxy-2-iodohydrocinnamic acid are derived from its

molecular structure. While extensive experimental data is not publicly available for this specific

compound, its properties can be reliably predicted based on its constituent functional groups.

Structure:

Figure 1: Chemical structure of 5-hydroxy-2-iodohydrocinnamic acid.
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Data Presentation: Core Physicochemical Properties

Property Value Basis

IUPAC Name
3-(5-hydroxy-2-

iodophenyl)propanoic acid
Standard Nomenclature

Molecular Formula C₉H₉IO₃ Calculated

Molecular Weight 292.07 g/mol Calculated

Appearance
Expected to be a solid, likely

off-white to beige powder.[8]

Analogy to similar phenolic

compounds.

Solubility

Predicted to be soluble in

organic solvents like DMSO,

DMF, and alcohols; likely has

some water solubility.[3][8]

Presence of polar hydroxyl and

carboxylic acid groups.

CAS Number Not publicly available. Database Search

Synthesis and Chemical Reactivity
The synthesis of 5-hydroxy-2-iodohydrocinnamic acid can be approached through established

organic chemistry transformations. A logical and efficient pathway is crucial for its utility as a

research chemical.

Proposed Synthetic Workflow
A robust synthesis can be envisioned starting from 3-(5-hydroxyphenyl)propanoic acid. This

precursor undergoes regioselective iodination. The hydroxyl group is an ortho-, para-director;

since the para position is blocked, iodination is directed to one of the ortho positions (C2 or

C6). Steric hindrance may influence selectivity, but the C2 position is a likely target.
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3-(5-hydroxyphenyl)propanoic acid

5-Hydroxy-2-iodohydrocinnamic acid

Electrophilic Aromatic
Iodination

N-Iodosuccinimide (NIS)
Acetonitrile, RT

5-Hydroxy-2-iodohydrocinnamic
Acid

Ester Derivative

R-OH, H+

Amide Derivative

R-NH2, Coupling Agent

Hydroxamic Acid
(e.g., HDAC Inhibitor)

1. Activate COOH
2. NH2OH

Cross-Coupled Product
(e.g., Biaryl)

R-B(OH)2, Pd Catalyst
(Suzuki Coupling)

NH2OH
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HDAC Enzyme Action

Acetylated Histone HDAC
(Zn2+ in active site)

Deacetylation
Deacetylated Histone

Deacetylation

Hydroxamic Acid Derivative
of 5-hydroxy-2-iodohydrocinnamic acid

Inhibition
(Zn2+ Chelation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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